Cas no 1797780-10-9 (N-(3-cyanothiolan-3-yl)-3-[(2,5-difluorophenyl)sulfanyl]propanamide)

• Product Name: N-(3-cyanothiolan-3-yl)-3-[(2,5-difluorophenyl)sulfanyl]propanamide
• CAS No: 1797780-10-9
• MF: C₁₄H₁₄F₂N₂OS₂
• MW: 328.400567531586
• CID: 6432065
• PubChem ID: 75420379
• Update Time: 2025-05-26

N-(3-cyanothiolan-3-yl)-3-[(2,5-difluorophenyl)sulfanyl]propanamide Chemical and Physical Properties

Names and Identifiers

• N-(3-cyanothiolan-3-yl)-3-(2,5-difluorophenyl)sulfanylpropanamide
• EN300-26686173
• AKOS033136260
• 1797780-10-9
• N-(3-cyanothiolan-3-yl)-3-[(2,5-difluorophenyl)sulfanyl]propanamide
• Z1174331641

• Inchi： 1S/C14H14F2N2OS2/c15-10-1-2-11(16)12(7-10)21-5-3-13(19)18-14(8-17)4-6-20-9-14/h1-2,7H,3-6,9H2,(H,18,19)
• InChI Key： QCISUEXNJFCOTD-UHFFFAOYSA-N
• SMILES： S1CCC(C#N)(C1)NC(CCSC1C=C(C=CC=1F)F)=O

Computed Properties

• Exact Mass: 328.05156175g/mol
• Monoisotopic Mass: 328.05156175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 104Ų

Additional information on N-(3-cyanothiolan-3-yl)-3-[(2,5-difluorophenyl)sulfanyl]propanamide

Professional Introduction to N-(3-cyanothiolan-3-yl)-3-[(2,5-difluorophenyl)sulfanyl]propanamide (CAS No. 1797780-10-9)

N-(3-cyanothiolan-3-yl)-3-[(2,5-difluorophenyl)sulfanyl]propanamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 1797780-10-9, represents a unique molecular architecture that combines thiolan and difluorophenyl moieties, making it a promising candidate for further exploration in drug discovery and material science.

The structural features of N-(3-cyanothiolan-3-yl)-3-[(2,5-difluorophenyl)sulfanyl]propanamide are particularly intriguing due to the presence of both cyano and sulfanyl groups. These functional units not only contribute to the compound's overall reactivity but also open up diverse possibilities for chemical modifications and biological applications. The thiolan ring, a five-membered heterocycle containing sulfur, is known for its stability and versatility in forming stable complexes with various biomolecules.

In recent years, there has been a surge in research focused on the development of novel heterocyclic compounds with potential therapeutic applications. The incorporation of 2,5-difluorophenyl into the molecular framework of this compound adds an additional layer of complexity and functionality. Fluoro-substituted aromatic rings are widely recognized for their ability to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic properties. This makes N-(3-cyanothiolan-3-yl)-3-[(2,5-difluorophenyl)sulfanyl]propanamide a compelling subject for further investigation.

The cyano group in the compound's structure also plays a crucial role in its chemical behavior. Cyano groups are known to be versatile intermediates in organic synthesis, capable of participating in various reactions such as nucleophilic addition, reduction, and condensation reactions. This reactivity can be harnessed to develop new synthetic pathways and functional derivatives of the parent compound. Moreover, the presence of both cyano and sulfanyl groups suggests that this molecule may exhibit unique electronic properties, which could be exploited in the design of advanced materials or catalysts.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting expensive wet-lab experiments. Molecular modeling studies on N-(3-cyanothiolan-3-yl)-3-[(2,5-difluorophenyl)sulfanyl]propanamide have revealed potential interactions with various biological targets, including enzymes and receptors involved in critical metabolic pathways. These predictions are supported by experimental data from related compounds, suggesting that this molecule may possess inhibitory activity against certain therapeutic targets.

The synthesis of N-(3-cyanothiolan-3-yl)-3-[(2,5-difluorophenyl)sulfanyl]propanamide presents both challenges and opportunities for synthetic chemists. The complexity of the molecule requires careful planning and optimization of reaction conditions to achieve high yields and purity. However, the modular nature of its structure allows for flexible synthetic strategies, enabling chemists to explore different pathways for its preparation. Recent reports have highlighted novel synthetic approaches that leverage transition metal catalysis and cross-coupling reactions to construct key functional moieties efficiently.

In conclusion, N-(3-cyanothiolan-3-yl)-3-[(2,5-difluorophenyl)sulfanyl]propanamide (CAS No. 1797780-10-9) is a structurally complex and functionally rich compound with significant potential in pharmaceutical research and development. Its unique combination of heterocyclic moieties and fluorinated aromatic groups makes it an attractive candidate for further exploration. As our understanding of molecular interactions continues to evolve, compounds like this one will undoubtedly play a crucial role in shaping the future of drug discovery and materials science.